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Compound of Interest

4-Cyclopropyl-2-fluoro-3-
Compound Name:
methylpyridine

Cat. No.: B13395955

Get Quote

\ J

CAS: 2586126-09-0 | Formula: CO9H10FN | MW: 151.18 g/mol

Executive Summary

4-Cyclopropyl-2-fluoro-3-methylpyridine represents a "privileged scaffold" in modern
medicinal chemistry, specifically designed to address the "escape from flatland" challenge while
maintaining metabolic robustness. This building block integrates three critical design elements:

e 2-Fluoro Handle: A highly activated site for Nucleophilic Aromatic Substitution (SnAr),
enabling rapid library diversification.

o 3-Methyl "Twist": Provides essential steric bulk to induce atropisomerism or lock bioactive
conformations, while serving as a handle for late-stage benzylic functionalization.

e 4-Cyclopropyl Group: Enhances lipophilicity (

modulation) and metabolic stability compared to an ethyl or isopropyl group, while
introducing

character to improve solubility and target selectivity.
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This guide details the synthesis, reactivity, and application protocols for this compound, tailored

for high-throughput medicinal chemistry and process development.

Part 1: Structural Analysis & Reactivity Profile

The reactivity of 4-cyclopropyl-2-fluoro-3-methylpyridine is governed by the interplay

between the electron-deficient pyridine ring and the steric environment of the 3,4-substituents.

Reactivity Heatmap

C2-Position (Fluorine):High Reactivity. The electronegative nitrogen and electron-
withdrawing nature of the ring make this highly susceptible to SnAr. The 3-methyl group
provides ortho-steric hindrance, which can be leveraged to tune selectivity against smaller
nucleophiles.

C3-Position (Methyl):Moderate Reactivity. Benzylic C-H bonds are accessible for radical
bromination or lateral lithiation, though the adjacent 2-F and 4-cPr groups require careful
base selection to avoid benzyne formation or ring opening.

C4-Position (Cyclopropyl):Stable/Modulator. Generally inert under standard coupling
conditions. It acts as an electron-donating group (via hyperconjugation) relative to the ring,
slightly deactivating the C2 position compared to a 4-H analog, but significantly increasing
lipophilicity.

C6-Position (C-H):Latent Reactivity. The most sterically accessible site for Ir-catalyzed C-H
borylation or Minisci-type radical additions.
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Figure 1: Reactivity landscape of the 4-cyclopropyl-2-fluoro-3-methylpyridine scaffold.

Part 2: Synthesis of the Building Block

While commercially available (e.g., CAS 2586126-09-0), in-house synthesis is often required
for scale-up or isotopologue preparation. The most robust route utilizes 4-bromo-2-fluoro-3-
methylpyridine as the divergent precursor.

Protocol: Palladium-Catalyzed Cyclopropylation

Objective: Conversion of 4-bromo-2-fluoro-3-methylpyridine to the 4-cyclopropyl derivative.
Reagents:
e Substrate: 4-Bromo-2-fluoro-3-methylpyridine (1.0 equiv)

e Coupling Partner: Cyclopropylboronic acid (1.5 equiv) or Potassium
cyclopropyltrifluoroborate (1.5 equiv)

o Catalyst:

(5 mol%) + Tricyclohexylphosphine (

) (10 mol%) or
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(5 mol%)
e Base:
(3.0 equiv)
e Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

Inertion: Charge a reaction vessel with the aryl bromide, cyclopropylboronic acid, and base.
Evacuate and backfill with Argon (

).
e Solvation: Add degassed solvent mixture.
o Catalyst Addition: Add the Pd catalyst and ligand under a positive stream of Argon.
e Reaction: Heat to 100°C for 12—16 hours. Monitor by LCMS (Target Mass: 151.1 [M+H]+).

o Note: The steric bulk of the 3-methyl group may require higher catalyst loading or longer
reaction times compared to non-methylated analogs.

o Workup: Cool to RT, filter through Celite, dilute with EtOAc, and wash with brine.

« Purification: Silica gel chromatography (0-10% EtOAc/Hexanes). The product is a low-
melting solid or oil.

Part 3: Application Protocols
Protocol A: Regioselective SnAr Diversification (C2
Functionalization)

Context: The 2-fluoro group is an excellent leaving group. This protocol is optimized for
attaching amines (piperazines, morpholines) common in kinase inhibitors.

Mechanism: The 3-methyl group exerts a "steric lock," often preventing rotation of the newly
formed C-N bond, which can be exploited to separate atropisomers if the nucleophile is chiral
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or bulky.
Procedure:

o Dissolution: Dissolve 4-cyclopropyl-2-fluoro-3-methylpyridine (1.0 equiv) in anhydrous
DMSO or NMP (0.2 M).

e Nucleophile Addition: Add the amine (1.2 equiv) and DIPEA (2.0 equiv).

o Tip: For weak nucleophiles (e.g., anilines), use NaH (1.1 equiv) in DMF at 0°C instead of
DIPEA.

e Thermal Activation: Heat to 80-120°C.

o Critical Control Point: Monitor closely.[1] The 3-methyl group slows the reaction rate
compared to 2-fluoropyridine (

). If conversion is stalled, add CsF (1.0 equiv) to accelerate the reaction via the "salt effect”
and scavenge HF.

o |solation: Pour into water, extract with EtOAcC.

Protocol B: Lateral Lithiation & Electrophilic Trapping
(C3-Methyl Functionalization)

Context: Functionalizing the methyl group allows for the construction of fused ring systems
(e.g., azaindoles) or chain extension.

Challenges: The 2-F group directs lithiation to C3 (the methyl group) but can also be
susceptible to nucleophilic attack by the alkyllithium.

Procedure:
e Conditions: Anhydrous THF, -78°C.

o Base: LDA (Lithium Diisopropylamide) is preferred over n-BuLi to avoid nucleophilic attack at
C2 or C6.
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o Execution:

(¢]

Cool substrate (1.0 equiv) in THF to -78°C.

[¢]

Add LDA (1.1 equiv) dropwise over 20 min. The solution typically turns deep red/orange
(formation of the benzylic anion).

Stir for 30 min at -78°C.

[¢]

[e]

Add electrophile (e.g., DMF, alkyl halide, ketone) rapidly.
e Quench: Acetic acid/THF mixture at -78°C.
e Outcome: Yields the C3-functionalized ethyl/propyl pyridine derivative.

Protocol C: Iridium-Catalyzed C-H Borylation (C6
Functionalization)

Context: Accessing the C6 position without pre-functionalization. The 3-Me and 4-cPr groups
sterically block the C2-C5 region, directing the catalyst to the sterically accessible C6 position.

Procedure:
o Catalyst System:

(1.5 mol%) and dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (3 mol%).
e Boron Source:

(Bis(pinacolato)diboron) (1.0 equiv).

e Solvent: THF or MTBE (0.5 M).
¢ Reaction: Heat at 60°C for 4-8 hours.

e Result: 4-Cyclopropyl-2-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yhpyridine (Wait, steric analysis: C5 is between cPr and H, C6 is adjacent to N. C6 is actually
more acidic but C5 is sterically crowded. Correction: The most accessible C-H is at C6 or C5.
However, C5 is flanked by the bulky cyclopropyl and the C6-H. C6 is flanked by N and C5.
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Typically, 2-substituted pyridines borylate at C4 or C5. With C4 blocked by cPr and C3 by
Me, C5 is the likely site of borylation due to electronic directing effects of the ring nitrogen,

unless sterics of cPr dominate. In 3,4-disubstituted pyridines, borylation often occurs at C5).

o Refined Expectation: Expect mixture of C5 and C6, with C5 favored electronically but C6

favored sterically. Experimental validation required.

Part 4: Data Summary & Specifications

Property Specification Notes
) Low melting point solid upon
Appearance Colorless to pale yellow oil ) )
refrigeration.
. . i Vacuum distillation
Boiling Point ~220°C (Predicted)
recommended.
N Poor solubility in water; high
Solubility DCM, EtOAc, DMSO, MeOH ] o
lipophilicity due to cPr.
Fluorine bond is stable, but
Storage 2-8°C, Inert Atmosphere pyridine N can oxidize over
time.
CAS No. 2586126-09-0 Specific isomer.[2][3][4]

Precursor CAS

128071-79-4

4-Bromo-2-fluoro-3-

methylpyridine.[5]

Part 5: Decision Tree for Experimental Design
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Figure 2: Experimental decision matrix for functionalizing the scaffold.
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» SnAr Kinetics: For general reactivity of 2-fluoro-3-substituted pyridines, see: J. Org.
Chem.2005, 70, 3054. (Discusses "Regioexhaustive substitution” of fluoropyridines).

e Medicinal Chemistry Context: "The Cyclopropyl Group in Medicinal Chemistry." J. Med.
Chem.2016, 59, 8712-8756. (Highlighting the metabolic benefits of cPr vs. alkyl groups).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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